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Compound of Interest

Compound Name: 4'-Diethylaminoacetophenone

Cat. No.: B1329818

Disclaimer: Information regarding the specific medicinal chemistry of 4'-
diethylaminoacetophenone and its derivatives is limited in publicly available scientific
literature. This guide provides a comprehensive overview of the closely related class of 4'-
dialkylaminoacetophenone derivatives, with a focus on 4'-dimethylaminoacetophenone, to infer
the potential therapeutic applications and chemical properties of their diethylamino
counterparts. The synthesis, biological activities, and experimental protocols detailed herein
primarily pertain to these related analogs.

Introduction to 4'-Dialkylaminoacetophenones

4'-Dialkylaminoacetophenones are a class of organic compounds characterized by an
acetophenone core substituted at the 4-position with a dialkylamino group. These compounds
serve as versatile scaffolds in medicinal chemistry due to their synthetic accessibility and
diverse pharmacological activities. The general structure consists of a phenyl ring attached to a
ketone and a tertiary amine, which can be readily modified to modulate their physicochemical
and biological properties.

The lone pair of electrons on the nitrogen atom of the dialkylamino group can participate in
resonance with the aromatic ring and the carbonyl group, influencing the molecule's electronic
properties and reactivity. This electronic feature is often crucial for their interaction with
biological targets.
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Synthesis of 4'-Dialkylaminoacetophenone
Derivatives

The synthesis of 4'-dialkylaminoacetophenone derivatives can be achieved through several
established organic chemistry reactions. A common method involves the Friedel-Crafts
acylation of a corresponding N,N-dialkylaniline.

General Synthetic Workflow:
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[https://www.benchchem.com/product/b1329818#4-diethylaminoacetophenone-and-its-
derivatives-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1329818?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329818#4-diethylaminoacetophenone-and-its-derivatives-in-medicinal-chemistry
https://www.benchchem.com/product/b1329818#4-diethylaminoacetophenone-and-its-derivatives-in-medicinal-chemistry
https://www.benchchem.com/product/b1329818#4-diethylaminoacetophenone-and-its-derivatives-in-medicinal-chemistry
https://www.benchchem.com/product/b1329818#4-diethylaminoacetophenone-and-its-derivatives-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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